Cas no 2171213-50-4 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid
• CAS No: 2171213-50-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6331059
• PubChem ID: 165806844
• Update Time: 2025-07-22

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid
• 2171213-50-4
• EN300-1530155
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbut-2-enoic acid

• Inchi： 1S/C26H30N2O5/c1-3-4-13-23(24(29)27-15-14-17(2)25(30)31)28-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,14,22-23H,3-4,13,15-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/b17-14+/t23-/m0/s1
• InChI Key： YNTIKQNASFKICA-IOUNIBQOSA-N
• SMILES： O(C(N[C@H](C(NC/C=C(/C(=O)O)\C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid

Comprehensive Analysis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid (CAS No. 2171213-50-4)

In the realm of peptide synthesis and pharmaceutical research, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid (CAS No. 2171213-50-4) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structure, featuring a 2-methylbut-2-enoic acid moiety, enhances its utility in constructing complex peptide chains with high precision.

The growing demand for custom peptide synthesis and bioconjugation has propelled research into advanced intermediates like CAS 2171213-50-4. Researchers are particularly intrigued by its role in developing targeted drug delivery systems and therapeutic peptides, which align with current trends in personalized medicine. Its Fmoc group ensures selective deprotection during synthesis, minimizing side reactions—a critical factor for achieving high yields in peptide-based therapeutics.

From an analytical perspective, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid exhibits excellent compatibility with HPLC purification and mass spectrometry characterization, making it a reliable choice for quality control in pharmaceutical manufacturing. Recent studies highlight its potential in cancer research, where modified peptides derived from this compound show promise in inhibiting tumor-specific pathways. This aligns with the surge in searches for "peptide inhibitors in oncology" and "Fmoc-amino acid applications," reflecting broader scientific curiosity.

Beyond therapeutics, CAS 2171213-50-4 is also explored in material science, particularly for designing biofunctionalized surfaces used in biosensors. Its α,β-unsaturated ester functionality allows for further chemical modifications, catering to the rising interest in "smart biomaterials." As the scientific community prioritizes green chemistry, this compound's compatibility with environmentally benign solvents further enhances its appeal.

In summary, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid represents a versatile building block at the intersection of peptide chemistry, drug development, and biomaterials engineering. Its multifaceted applications—from precision medicine to diagnostic tools—underscore its relevance in addressing contemporary challenges in life sciences.